Cas no 1522891-53-7 (3-(cyclopropylmethoxy)picolinonitrile)

• Product Name: 3-(cyclopropylmethoxy)picolinonitrile
• CAS No: 1522891-53-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 5577387
• Update Time: 2025-06-11

3-(cyclopropylmethoxy)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethoxy)picolinonitrile
• 3-(Cyclopropylmethoxy)-2-pyridinecarbonitrile
• 2-Pyridinecarbonitrile, 3-(cyclopropylmethoxy)-

• Inchi： 1S/C10H10N2O/c11-6-9-10(2-1-5-12-9)13-7-8-3-4-8/h1-2,5,8H,3-4,7H2
• InChI Key： JPYHFVBTJOUVKX-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC=C1OCC1CC1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 347.0±22.0 °C(Predicted)
• pka: -4.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(cyclopropylmethoxy)picolinonitrile

Comprehensive Overview of 3-(cyclopropylmethoxy)picolinonitrile (CAS No. 1522891-53-7): Properties, Applications, and Industry Insights

3-(Cyclopropylmethoxy)picolinonitrile (CAS No. 1522891-53-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a picolinonitrile core modified with a cyclopropylmethoxy group, which enhances its reactivity and binding affinity in target applications. Researchers are increasingly exploring its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in kinase inhibitor development and crop protection agents.

In recent years, the demand for nitrile-containing compounds like 3-(cyclopropylmethoxy)picolinonitrile has surged, driven by their versatility in cross-coupling reactions and hydrogen bond interactions. This aligns with the broader industry trend toward fragment-based drug design (FBDD), where small molecular fragments serve as building blocks for larger therapeutics. The compound's CAS No. 1522891-53-7 is frequently searched in patent databases, reflecting its commercial relevance in intellectual property filings.

From a synthetic chemistry perspective, the cyclopropylmethoxy moiety in 3-(cyclopropylmethoxy)picolinonitrile offers steric and electronic advantages. Its strained ring system can induce conformational constraints in derived molecules, a property leveraged in allosteric modulator development. This has sparked discussions in forums about its role in addressing drug-resistant pathogens—a hot topic in post-pandemic research. Analytical techniques such as HPLC and LC-MS are typically employed to verify the purity of this compound, with suppliers often providing ≥98% purity grades for research use.

Environmental and regulatory considerations are also shaping the conversation around 1522891-53-7. The compound's biodegradability and green chemistry compatibility are under evaluation, coinciding with the pharmaceutical industry's push toward sustainable synthesis routes. Notably, its low acute toxicity profile (as per preliminary studies) makes it a candidate for safer agrochemical formulations, addressing growing consumer concerns about food chain contamination.

Market analysts highlight 3-(cyclopropylmethoxy)picolinonitrile as part of the expanding heterocyclic compound segment, projected to grow at 6.2% CAGR through 2030. Its cost-effectiveness compared to analogous pyridine derivatives further bolsters adoption. For researchers, common queries include optimal storage conditions (recommended: 2–8°C under inert gas) and compatibility with Pd-catalyzed reactions, reflecting its utility in high-throughput screening workflows.

In conclusion, CAS No. 1522891-53-7 represents a convergence of synthetic utility and therapeutic potential. Its dual applicability in small-molecule drug discovery and agrochemical innovation positions it as a compound to watch in next-generation R&D pipelines. Ongoing studies on its metabolic stability and structure-activity relationships (SAR) are expected to unlock further industrial applications.